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Compound of Interest

Compound Name: 5-Bromo-2-Cyano-3-Nitropyridine

Cat. No.: B1272476 Get Quote

Technical Guide: 5-Bromo-2-Cyano-3-
Nitropyridine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 5-Bromo-2-Cyano-3-Nitropyridine, a

key intermediate in organic synthesis. The document details its physicochemical properties,

provides an experimental protocol for its synthesis, and illustrates its central role in the

development of targeted therapeutics.

Core Physicochemical Data
5-Bromo-2-Cyano-3-Nitropyridine is a versatile heterocyclic compound distinguished by its

bromine, cyano, and nitro functional groups.[1] These features make it a valuable building block

for creating a variety of biologically active molecules.[1]
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Property Value

Molecular Formula C₆H₂BrN₃O₂[1][2][3][4][5]

Molecular Weight 228.01 g/mol [3][5]

IUPAC Name 5-bromo-3-nitropyridine-2-carbonitrile[2][3]

CAS Number 573675-25-9[2][3]

Appearance
Light orange to yellow to green

powder/crystal[6]

Melting Point 105 - 109 °C[1]

Synthetic Protocol: Synthesis of 5-Bromo-2-Cyano-
3-Nitropyridine
The following protocol describes a common method for the synthesis of 5-Bromo-2-Cyano-3-
Nitropyridine from 2,5-Dibromo-3-nitropyridine and copper(I) cyanide.[7][8]

Materials:

2,5-dibromo-3-nitro-pyridine (1 equivalent)

Copper(I) Cyanide (CuCN) (1.1 equivalents)

Propionitrile

Ethyl acetate (EtOAc)

Brine solution

Sodium sulfate (Na₂SO₄)

Silica gel

Dichloromethane (DCM)

Methanol (MeOH)
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Procedure:

To a stirred solution of 2,5-dibromo-3-nitro-pyridine (88.68 mmol) in propionitrile (100 ml),

add CuCN (97.55 mmol).[8]

Heat the reaction mixture to 90°C and maintain for 17 hours.[8]

Allow the mixture to cool to room temperature.[8]

Dilute the reaction mixture with EtOAc and wash twice with brine.[8]

Dry the organic layer with Na₂SO₄ and concentrate under reduced pressure.[8]

Purify the resulting residue by silica gel column chromatography using a DCM/MeOH

gradient (95:5 to 85:15) to yield 5-Bromo-3-nitropyridine-2-carbonitrile as a yellow solid.[8]

Key Applications in Research and Development
5-Bromo-2-Cyano-3-Nitropyridine is a crucial starting material in the synthesis of a wide

range of functional molecules. Its applications span pharmaceuticals, agrochemicals, and

material science.[1] In drug discovery, it is a key pharmacophore for developing ATP-

competitive kinase inhibitors, which are instrumental in creating anticancer and anti-

inflammatory drugs.[9] The compound's multiple reactive sites also make it ideal for

combinatorial chemistry to generate compound libraries for high-throughput screening.[9]

Furthermore, its derivatives are explored as intermediates for organic electronic materials.[9]

Visualizing Synthetic and Application Pathways
The following diagrams illustrate the synthesis workflow and a key application pathway for 5-
Bromo-2-Cyano-3-Nitropyridine.
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Caption: Synthesis workflow for 5-Bromo-2-Cyano-3-Nitropyridine.
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Caption: Role in kinase inhibitor drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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